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Compound of Interest

Compound Name: Leteprinim Potassium

Cat. No.: B027071 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Leteprinim Potassium, a neuroprotective and cognitive-

enhancing agent used in research. Adherence to these protocols is critical for minimizing

environmental impact and ensuring personnel safety.

Understanding Leteprinim Potassium:
Leteprinim Potassium (also known as AIT-082) is a synthetic purine derivative.[1] It is a

crystalline solid soluble in phosphate-buffered saline (PBS) at a pH of 7.2.[2][3] While specific

hazard information for Leteprinim Potassium is not extensively detailed in publicly available

sources, it is crucial to handle it with the care afforded to all laboratory chemicals. The available

Safety Data Sheet (SDS) should always be consulted as the primary source of safety and

handling information.

Core Disposal Protocol:
The following procedure outlines the recommended steps for the disposal of Leteprinim
Potassium. This protocol is based on general best practices for laboratory chemical waste

disposal and should be adapted to comply with local, state, and federal regulations.

1. Personal Protective Equipment (PPE): Before handling Leteprinim Potassium for disposal,

all personnel must be equipped with the appropriate PPE to prevent exposure.
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Required PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation: Proper segregation of chemical waste is fundamental to safe disposal.

Solid Waste:

Unused or expired Leteprinim Potassium powder should be collected in a designated,

clearly labeled hazardous waste container.

Contaminated materials such as weighing papers, pipette tips, and empty vials should

also be placed in this container.

Liquid Waste:

Solutions containing Leteprinim Potassium should be collected in a separate, labeled

hazardous liquid waste container.

Do not mix with other incompatible chemical waste streams.

3. Disposal of Empty Containers: Empty containers that previously held Leteprinim Potassium
must be managed appropriately.

Triple Rinsing:

Rinse the empty container with a suitable solvent (e.g., water, if the compound is soluble

and it is safe to do so) three times.

Collect the rinsate as hazardous liquid waste.

Container Disposal:
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After triple rinsing, the container can often be disposed of as non-hazardous waste.

However, institutional policies may vary, so always consult your facility's waste

management guidelines.

4. Final Disposal: All collected hazardous waste must be disposed of through your institution's

designated chemical waste management program.

Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,

including the full chemical name ("Leteprinim Potassium") and any known hazards.

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic until they are collected by the waste management service.

Quantitative Data Summary:
Property Value Reference

CAS Number 192564-13-9 [1][2][4]

Molecular Formula C₁₅H₁₂KN₅O₄ [1][2]

Formula Weight 365.4 g/mol [2]

Solubility in PBS (pH 7.2) 10 mg/mL [2][3]

Purity ≥98% [2]

Experimental Workflow for Disposal:
The following diagram illustrates the logical steps for the proper disposal of Leteprinim
Potassium.
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Caption: Workflow for the safe disposal of Leteprinim Potassium.
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By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always prioritize safety and consult your

institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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